Cas no 1187169-82-9 (2-Chloro-5-(3,5-dimethoxybenzoyl)pyridine)

2-Chloro-5-(3,5-dimethoxybenzoyl)pyridine is a versatile intermediate in organic synthesis, particularly valued for its role in pharmaceutical and agrochemical applications. The compound features a pyridine core substituted with a chloro group at the 2-position and a 3,5-dimethoxybenzoyl moiety at the 5-position, offering distinct reactivity for further functionalization. Its electron-rich aromatic system and halogenated pyridine structure make it suitable for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The dimethoxy groups enhance solubility and stability, facilitating purification and handling. This compound is particularly useful in the development of bioactive molecules, serving as a key building block for ligands, catalysts, and active pharmaceutical ingredients (APIs).
2-Chloro-5-(3,5-dimethoxybenzoyl)pyridine structure
1187169-82-9 structure
Product Name:2-Chloro-5-(3,5-dimethoxybenzoyl)pyridine
CAS No:1187169-82-9
MF:C14H12ClNO3
MW:277.702982902527
CID:4684811
Update Time:2025-06-14

2-Chloro-5-(3,5-dimethoxybenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-5-(3,5-dimethoxybenzoyl)pyridine
    • (6-Chloropyridin-3-yl)(3,5-dimethoxyphenyl)methanone
    • SEL11589376
    • Inchi: 1S/C14H12ClNO3/c1-18-11-5-10(6-12(7-11)19-2)14(17)9-3-4-13(15)16-8-9/h3-8H,1-2H3
    • InChI Key: NILABCMIOQJOLT-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C=N1)C(C1C=C(C=C(C=1)OC)OC)=O

Computed Properties

  • Exact Mass: 277.051
  • Monoisotopic Mass: 277.051
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 48.4

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Additional information on 2-Chloro-5-(3,5-dimethoxybenzoyl)pyridine

Comprehensive Overview of 2-Chloro-5-(3,5-dimethoxybenzoyl)pyridine (CAS No. 1187169-82-9)

2-Chloro-5-(3,5-dimethoxybenzoyl)pyridine, with the CAS number 1187169-82-9, is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and material science. This compound belongs to the class of pyridine derivatives, which are widely recognized for their versatility in drug development and chemical synthesis. The presence of both chloro and dimethoxybenzoyl functional groups in its structure makes it a valuable intermediate for designing novel bioactive molecules.

In recent years, the demand for high-purity pyridine derivatives has surged, driven by advancements in targeted drug delivery systems and small-molecule therapeutics. Researchers are particularly interested in 2-Chloro-5-(3,5-dimethoxybenzoyl)pyridine due to its potential applications in modulating enzyme activity and receptor binding. Its unique structural features allow for precise modifications, making it a candidate for structure-activity relationship (SAR) studies in medicinal chemistry.

The synthesis of CAS 1187169-82-9 involves multi-step organic reactions, including Friedel-Crafts acylation and halogenation, to achieve the desired substitution pattern. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to confirm its purity and structural integrity. These methods ensure compliance with stringent regulatory standards, which is critical for its use in preclinical research and API (Active Pharmaceutical Ingredient) development.

From an industrial perspective, 2-Chloro-5-(3,5-dimethoxybenzoyl)pyridine is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, chemists are exploring catalytic processes and solvent-free conditions to minimize waste and energy consumption during its production. This aligns with the broader trend of eco-friendly chemical manufacturing, a topic frequently searched by professionals in the field.

Another area of interest is the compound’s role in agrochemical innovation. Pyridine-based compounds are known for their herbicidal and fungicidal properties, and CAS 1187169-82-9 is no exception. Its derivatives are being evaluated for their efficacy in crop protection, addressing global challenges such as food security and pesticide resistance. These applications resonate with current discussions on sustainable agriculture and precision farming.

In the realm of material science, 2-Chloro-5-(3,5-dimethoxybenzoyl)pyridine serves as a building block for functional polymers and coordination complexes. Its ability to form stable chelates with transition metals opens doors to applications in catalysis and luminescent materials. Researchers are also investigating its potential in organic electronics, where pyridine derivatives contribute to the development of OLEDs (Organic Light-Emitting Diodes) and photovoltaic devices.

For those sourcing CAS 1187169-82-9, quality assurance is paramount. Reputable suppliers provide certificates of analysis (CoA) and technical data sheets (TDS) to verify the compound’s specifications. Common queries in search engines include "buy 2-Chloro-5-(3,5-dimethoxybenzoyl)pyridine" and "suppliers of high-purity pyridine derivatives," reflecting the compound’s commercial relevance.

In summary, 2-Chloro-5-(3,5-dimethoxybenzoyl)pyridine (CAS 1187169-82-9) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and advanced materials. Its continued study promises to unlock new possibilities in science and industry, making it a subject of enduring interest for researchers and manufacturers alike.

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